N-(sec-butyl)-2-(4-ethylphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(sec-butyl)-2-(4-ethylphenyl)acetamide, also known as SEPA, is a chemical compound that has gained attention in the scientific community due to its potential applications in drug delivery and gene therapy. SEPA is a cationic lipid that can form complexes with nucleic acids, allowing for their efficient delivery into cells. In
Mechanism of Action
N-(sec-butyl)-2-(4-ethylphenyl)acetamide forms complexes with nucleic acids through electrostatic interactions. These complexes can then enter cells through endocytosis. Once inside the cell, the nucleic acid is released from the this compound complex and can then exert its therapeutic effect.
Biochemical and Physiological Effects:
This compound has been shown to have low toxicity and is well tolerated in vivo. This compound complexes with nucleic acids have been shown to have high transfection efficiency, allowing for efficient delivery of therapeutic nucleic acids into cells. This compound has also been shown to have a prolonged circulation time in the bloodstream, allowing for sustained drug delivery.
Advantages and Limitations for Lab Experiments
N-(sec-butyl)-2-(4-ethylphenyl)acetamide has several advantages for lab experiments, including its ease of synthesis and low toxicity. This compound complexes with nucleic acids have high transfection efficiency, allowing for efficient delivery of therapeutic nucleic acids into cells. However, this compound complexes can be unstable and may require optimization for specific applications.
Future Directions
For N-(sec-butyl)-2-(4-ethylphenyl)acetamide research include optimization of this compound complexes for specific applications, development of this compound-based drug delivery systems, and exploration of this compound in combination with other therapeutic agents. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in various disease models.
Synthesis Methods
N-(sec-butyl)-2-(4-ethylphenyl)acetamide can be synthesized through a multistep process starting from 4-ethylacetophenone. The first step involves the conversion of 4-ethylacetophenone to 4-ethylphenylacetone through a Grignard reaction. The second step involves the reaction of 4-ethylphenylacetone with sec-butylamine to form this compound. The final product is obtained through purification by column chromatography.
Scientific Research Applications
N-(sec-butyl)-2-(4-ethylphenyl)acetamide has been extensively studied for its potential applications in gene therapy and drug delivery. This compound can form complexes with nucleic acids, such as DNA and RNA, to facilitate their delivery into cells. This has been used in the development of gene therapy for various diseases, including cancer and genetic disorders. This compound has also been used in drug delivery systems to improve the efficacy and specificity of drugs.
properties
IUPAC Name |
N-butan-2-yl-2-(4-ethylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21NO/c1-4-11(3)15-14(16)10-13-8-6-12(5-2)7-9-13/h6-9,11H,4-5,10H2,1-3H3,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JJVUQCWNXYMDQE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)CC(=O)NC(C)CC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.